Cas no 33187-98-3 (Benzoic acid, 4-formyl-2,6-dimethoxy-, methyl ester)

Benzoic acid, 4-formyl-2,6-dimethoxy-, methyl ester structure
33187-98-3 structure
Product Name:Benzoic acid, 4-formyl-2,6-dimethoxy-, methyl ester
CAS No:33187-98-3
MF:C11H12O5
MW:224.209983825684
CID:1455737
PubChem ID:12668400
Update Time:2025-04-20

Benzoic acid, 4-formyl-2,6-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-formyl-2,6-dimethoxy-, methyl ester
    • methyl 4-formyl-2,6-dimethoxybenzoate
    • SCHEMBL1515913
    • DTXSID20506251
    • 33187-98-3
    • 2,6-dimethoxy-4-formyl-benzoic acid methyl ester
    • 4-Formyl-2,6-dimethoxybenzoic acid methyl ester
    • DB-138470
    • Inchi: 1S/C11H12O5/c1-14-8-4-7(6-12)5-9(15-2)10(8)11(13)16-3/h4-6H,1-3H3
    • InChI Key: DMZKZOINHKXBDE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=O)C=C(C=1C(=O)OC)OC

Computed Properties

  • Exact Mass: 224.06846
  • Monoisotopic Mass: 224.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
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